Cas no 19536-77-7 (Iridium,dibromocarbonylhydrobis(triphenylphosphine)-)

• Product Name: Iridium,dibromocarbonylhydrobis(triphenylphosphine)-
• CAS No: 19536-77-7
• MF: C₃₇H₃₀Br₂IrOP₂
• MW: 904.606025218964
• CID: 144205
• PubChem ID: 88146
• Update Time: 2025-04-19

Iridium,dibromocarbonylhydrobis(triphenylphosphine)- Chemical and Physical Properties

Names and Identifiers

• Iridium,dibromocarbonylhydrobis(triphenylphosphine)-
• dibromocarbonylhydrobis(triphenylphosphine)iridium
• carbon monoxide
• dibromide
• iridium(+2) monohydride cation
• triphenylphosphane
• Einecs 243-141-5
• carbon monoxide;iridium(2+) monohydride;triphenylphosphane;dibromide
• 19536-77-7

• Inchi： 1S/2C18H15P.CO.2BrH.Ir/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2;;;/h2*1-15H;;2*1H;/q;;;;;+2/p-2
• InChI Key： VONSDDUPVVDCBC-UHFFFAOYSA-L
• SMILES： [Ir+2].[Br-].[Br-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[O+]#[C-]

Computed Properties

• Exact Mass: 870.7401
• Monoisotopic Mass: 903.98461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 19.9